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Compound of Interest

Compound Name:
Triisopropylsilyl

trifluoromethanesulfonate

Cat. No.: B042459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triisopropylsilyl trifluoromethanesulfonate, commonly abbreviated as TIPSOTf or TIPS

triflate, is a versatile and highly reactive organosilicon compound.[1][2] It serves as a powerful

reagent in organic synthesis, primarily for the introduction of the triisopropylsilyl (TIPS)

protecting group and as a Lewis acid catalyst.[3][4] Its bulky triisopropylsilyl group provides

significant steric hindrance, leading to high selectivity in various chemical transformations,

while the trifluoromethanesulfonate (triflate) moiety is an excellent leaving group, enhancing the

reagent's reactivity.[1][5] This guide provides a comprehensive overview of its properties,

structure, applications, and handling procedures.

Core Properties and Structure
Triisopropylsilyl trifluoromethanesulfonate is a colorless to light brown or orange-brown

liquid, noted for its high reactivity, particularly its sensitivity to moisture.[3][4][6]

Physicochemical and Spectroscopic Data
The key quantitative properties of TIPSOTf are summarized in the table below for easy

reference.
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Property Value Reference(s)

CAS Number 80522-42-5 [3][5]

Molecular Formula C₁₀H₂₁F₃O₃SSi [5][7]

Molecular Weight 306.42 g/mol [5][7]

Appearance
Colorless to pale yellow/light

orange-brown liquid
[3][5][6]

Boiling Point
45-46 °C at 0.03 mmHg 83-87

°C at 1.7 mmHg
[5][6]

Density 1.14 g/mL at 25 °C [3][5]

Refractive Index (n20/D) 1.415 [3][5]

Flash Point 103 °C (217.4 °F) - closed cup [6]

Solubility

Miscible with chloroform and

ethyl acetate. Soluble in

various organic solvents.

[1][6]

Chemical Structure
IUPAC Name: tri(propan-2-yl)silyl trifluoromethanesulfonate[7]

Synonyms: TIPS triflate, Trifluoromethanesulfonic acid triisopropylsilyl ester[5][7][8]

Linear Formula: CF₃SO₃Si[CH(CH₃)₂]₃

SMILES: CC(C)--INVALID-LINK--(C(C)C)C(C)C[9]

InChI Key: LHJCZOXMCGQVDQ-UHFFFAOYSA-N

Spectroscopic data, including 13C NMR, 19F NMR, IR, and Raman spectra, are available for

the detailed characterization of this compound.[7]

Reactivity and Synthetic Applications
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TIPSOTf is a highly reactive silylating agent and a strong Lewis acid.[2][3][4] Its primary utility

in organic synthesis stems from its ability to efficiently introduce the robust TIPS protecting

group onto various functional groups.

Key Applications Include:

Protection of Alcohols and Amines: It is widely used for the protection of primary and

secondary alcohols, and primary amines, forming stable triisopropylsilyl ethers and

silylamines, respectively.[4][5] The bulky TIPS group offers greater stability compared to

smaller silyl groups like trimethylsilyl (TMS), particularly under acidic conditions.[10]

Formation of Silyl Enol Ethers: TIPSOTf reacts with ketones and lactones in the presence of

a base to form silyl enol ethers, which are crucial intermediates in various carbon-carbon

bond-forming reactions.[3][4]

Protection of Terminal Alkynes: This reagent is also effective for the protection of terminal

alkynes.[6][11]

Role in Total Synthesis: It has been utilized as a key reagent in the total synthesis of complex

natural products, such as in the Takahashi Taxol total synthesis.[3][6]

Chemical Glycosylation: Its ability to activate functional groups makes it valuable in chemical

glycosylation reactions.[3][4]

Lewis Acid Catalysis: TIPSOTf can function as a Lewis acid catalyst in reactions like Diels-

Alder and aldol condensations.[1]
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General Reactivity of TIPSOTf
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Caption: Key synthetic applications of TIPSOTf.

Experimental Protocols
The following are detailed methodologies for the synthesis of TIPSOTf and its common

applications. All operations should be conducted under an inert atmosphere (e.g., argon or

nitrogen) using anhydrous solvents.

Protocol 1: Synthesis of Triisopropylsilyl
Trifluoromethanesulfonate
This protocol is adapted from a standard literature procedure for the preparation of TIPSOTf.[6]

[12]
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Materials:

Triisopropylsilane (TIPS-H)

Trifluoromethanesulfonic acid (TfOH)

Anhydrous dichloromethane (DCM) as a solvent (optional)[12]

Procedure:

Set up a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, and an argon inlet.

Charge the flask with triisopropylsilane (1.0 eq).

Cool the flask to 0 °C using an ice bath.

Add trifluoromethanesulfonic acid (1.1 eq) dropwise to the stirred triisopropylsilane via the

dropping funnel.[12] Hydrogen gas will evolve and should be vented safely through a

bubbler.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-16 hours, or until hydrogen gas evolution ceases.[12]

The product is typically of high purity and can be used directly or purified by distillation under

reduced pressure (e.g., 83–87°C/1.7 mmHg).[6][12] The yield is generally high (e.g., 97%).

[6][12]

Protocol 2: General Procedure for the Protection of an
Alcohol
This protocol describes a typical procedure for the silylation of a primary or secondary alcohol.

[1][13]

Materials:

Alcohol substrate
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Triisopropylsilyl trifluoromethanesulfonate (1.1-1.5 eq)

Anhydrous base (e.g., 2,6-lutidine or triethylamine, 1.5 eq)

Anhydrous solvent (e.g., dichloromethane or DMF)

Procedure:

Dissolve the alcohol substrate (1.0 eq) and the anhydrous base (1.5 eq) in the chosen

anhydrous solvent in a flame-dried flask under an argon atmosphere.

Cool the solution to 0 °C.

Add TIPSOTf (1.2 eq) dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 1-12 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).

Combine the organic layers, wash with brine, dry over anhydrous magnesium or sodium

sulfate, filter, and concentrate under reduced pressure.

Purify the resulting crude TIPS ether by flash column chromatography.
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Workflow: Protection of an Alcohol using TIPSOTf
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Caption: Experimental workflow for alcohol protection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b042459?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 3: General Procedure for the Formation of a
Silyl Enol Ether
This protocol outlines the conversion of a ketone to its corresponding silyl enol ether.[3][4]

Materials:

Ketone substrate

Strong, non-nucleophilic base (e.g., Lithium diisopropylamide (LDA) or LiHMDS, 1.1 eq)

Triisopropylsilyl trifluoromethanesulfonate (1.2 eq)

Anhydrous solvent (e.g., tetrahydrofuran (THF))

Procedure:

In a flame-dried flask under argon, dissolve the ketone substrate (1.0 eq) in anhydrous THF.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add the base (e.g., LDA, 1.1 eq) to form the lithium enolate. Stir for 30-60 minutes at

-78 °C.

Add TIPSOTf (1.2 eq) dropwise to the enolate solution.

Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature.

Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

Extract the product with an organic solvent (e.g., hexane or diethyl ether).

Combine the organic layers, wash with brine, dry over an anhydrous drying agent, filter, and

concentrate under reduced pressure.

The crude silyl enol ether can often be used without further purification, or it can be purified

by distillation or chromatography if necessary.
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Safety and Handling
Triisopropylsilyl trifluoromethanesulfonate is a corrosive and moisture-sensitive compound

that requires careful handling.[6][7][14]

Hazards: Causes severe skin burns and eye damage.[7][15] Thermal decomposition can

release irritating and toxic gases, including carbon oxides, sulfur oxides, and hydrogen

fluoride.[16][17]

Personal Protective Equipment (PPE): Handle only in a chemical fume hood.[14] Wear

appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles with a

face shield.[15]

Handling: Use an inert atmosphere (argon or nitrogen) for all transfers and reactions.[6][14]

Avoid contact with skin, eyes, and clothing.[15] Do not breathe vapors or mists.[14]

Storage: Store in a tightly sealed container under an inert atmosphere.[6][14] Keep in a cool,

dry, and well-ventilated area designated for corrosive materials.[14] It is incompatible with

strong oxidizing agents, strong acids, and strong bases.[14][18]

Spills and Disposal: Absorb spills with an inert material (e.g., sand or vermiculite) and

dispose of as hazardous waste in accordance with local regulations.[15][18]
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Key Safety Considerations for TIPSOTf

Primary Hazards

Safe Handling Practices Storage Requirements

TIPSOTf

Corrosive:
Causes severe skin/eye burns

Moisture Sensitive:
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Hazardous Decomposition:
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Wear Full PPE:
Gloves, Goggles, Face Shield

Use Inert Atmosphere
(Argon/Nitrogen)

Tightly Sealed ContainerWork in a Fume Hood Store in Cool, Dry, Ventilated Area

Keep Away From:
Water, Acids, Bases, Oxidizers
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Caption: Safety and handling summary for TIPSOTf.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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